![molecular formula C8H10FNO2S B2606299 N-(2-fluorophenyl)ethanesulfonamide CAS No. 544662-80-8](/img/structure/B2606299.png)
N-(2-fluorophenyl)ethanesulfonamide
Overview
Description
“N-(2-fluorophenyl)ethanesulfonamide” is a chemical compound with the molecular formula C8H10FNO2S and a molecular weight of 203.24 . It is a powder that is stored at room temperature .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C8H10FNO2S/c1-2-13(11,12)10-8-6-4-3-5-7(8)9/h3-6,10H,2H2,1H3 .Scientific Research Applications
Alpha-Adrenoceptor Agonist with Unique Profile
N-(2-Fluorophenyl)ethanesulfonamide derivatives have shown a unique profile of alpha(1)-adrenoceptor agonism with antagonistic properties towards alpha(1B) and alpha(1D) receptors. This unique profile suggests potential applications in conditions where selective alpha(1)-adrenoceptor modulation is beneficial. For instance, a derivative, ABT-866, exhibited selective agonistic activity towards the alpha(1A) receptor subtype, making it a candidate for treating conditions like stress urinary incontinence without causing significant cardiovascular effects due to its selective action over vascular alpha(1B) and alpha(1D) receptors (Altenbach et al., 2002).
Endothelin Receptor Antagonists
Compounds derived from ethanesulfonamide, including those with a 2-fluorophenyl moiety, have been explored as endothelin receptor antagonists. These compounds, through modifications at the alkoxy and phenylethenesulfonamide regions, demonstrated significant ET(A) receptor antagonism. This class of molecules holds promise for treating diseases associated with endothelin, such as pulmonary arterial hypertension and chronic kidney disease (Harada et al., 2001).
Enantioselective Fluorination
Research into the fine-tuning of reactivity and selectivity in fluorination reactions using N-fluorobenzenesulfonamide derivatives has uncovered potential applications in synthesizing enantioselective fluorinated compounds. These derivatives, including those with fluorophenyl groups, have been used in catalyzed reactions to produce high yields and enantioselectivities, demonstrating their utility in preparing fluorinated molecules with specific chiral centers (Wang et al., 2014).
Sulfonamide Derivatives as Antibacterial Agents
The synthesis and characterization of sulfonamide derivatives, including 3-bromo-N-(3-fluorophenyl)benzenesulfonamide, have provided insights into their potential as antibacterial agents. These studies, which include crystal structure analysis and density functional theory calculations, help in understanding the physicochemical properties of sulfonamide derivatives for further exploration as antibacterial drugs (Deng et al., 2021).
Metal Ion Detection
Derivatives of this compound have been investigated for their potential in detecting metal ions. A novel pyrazoline-based derivative showed selective "turn-off" fluorescence sensing for Hg2+, demonstrating its potential as a non-toxic, selective fluorometric sensor for mercury ion detection in environmental and biological samples (Bozkurt & Gul, 2018).
Safety and Hazards
The safety information for “N-(2-fluorophenyl)ethanesulfonamide” includes several hazard statements: H302, H315, H319, H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
properties
IUPAC Name |
N-(2-fluorophenyl)ethanesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10FNO2S/c1-2-13(11,12)10-8-6-4-3-5-7(8)9/h3-6,10H,2H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MRTGYFRQZQCITC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)NC1=CC=CC=C1F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10FNO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
544662-80-8 | |
Record name | N-(2-fluorophenyl)ethane-1-sulfonamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
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